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Compound of Interest

Compound Name: 2-Propylcyclohexanone

Cat. No.: B1346617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
propylcyclohexanone, a crucial intermediate in various chemical syntheses. Adherence to

these guidelines is essential for ensuring a safe laboratory environment and minimizing risks

associated with the handling of this chemical.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-propylcyclohexanone
is fundamental to its safe handling.
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Property Value Source

Molecular Formula C9H16O PubChem[1]

Molecular Weight 140.22 g/mol PubChem[1]

Appearance Colorless to pale yellow liquid CAMEO Chemicals[2]

Odor Pleasant, mint or Acetone-like CAMEO Chemicals[2]

Boiling Point 155 °C (311 °F) Sigma-Aldrich[3]

Melting Point -47 °C (-53 °F) Sigma-Aldrich[3]

Density 0.947 g/cm3 at 25 °C (77 °F) Sigma-Aldrich

Flash Point 86 °C (187 °F) Merck Millipore[4]

Autoignition Temperature 320 °C (608 °F) Merck Millipore[4]

Solubility in Water
50 to 100 mg/mL at 18°C

(64°F)
CAMEO Chemicals[2]

Partition Coefficient (log Pow) 0.86 at 25 °C (77 °F) Sigma-Aldrich[3]

Vapor Pressure 5.2 mmHg at 25°C (77°F) CAMEO Chemicals[2]

Vapor Density 3.4 (Air = 1) CAMEO Chemicals[2]

Hazard Identification and Classification
2-Propylcyclohexanone is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor.[3][5]

Acute toxicity, Oral 4
H302: Harmful if swallowed.[3]

[5]

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin.[3][5]

Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[3][5]

Skin corrosion/irritation 2
H315: Causes skin irritation.[1]

[3][5]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage.[3][5]

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation.[1][3]

Signal Word: Danger[3][5]

Hazard Pictograms:

Flame

Corrosion

Exclamation Mark

Health Hazard

Toxicological Information
Exposure to 2-propylcyclohexanone can have adverse health effects. The available

toxicological data is presented below.
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Metric Value Species Test Guideline Source

LD50 Oral 1,534 mg/kg Rat Not Specified
Safety Data

Sheet[5]

Skin Irritation Irritating to skin Rabbit
OECD Test

Guideline 404
Sigma-Aldrich[3]

Eye Irritation
Causes serious

eye damage
In vitro study Not Specified Sigma-Aldrich[3]

Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or EPA.

[5]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[6][7]

Avoid contact with skin and eyes.[5] Avoid inhalation of vapor or mist.[5]

Keep away from sources of ignition, including heat, sparks, and open flames.[3][5][7] No

smoking.[3][5][7]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[3]

[5][6][7]

Ground and bond containers and receiving equipment.[3][5]

Do not eat, drink, or smoke when using this product.[3][5] Wash hands thoroughly after

handling.[3][5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]
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Keep away from heat and sources of ignition.[8]

Store locked up.[3][7]

Store away from incompatible materials such as oxidizing agents and plastics.[5][7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
propylcyclohexanone.

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[3][5] Use a face shield if

splashing is a risk.

Skin Protection

Wear chemically resistant gloves (e.g., butyl

rubber, nitrile rubber).[3][5] Wear a lab coat,

apron, or coveralls to prevent skin contact.[9]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.[10] For high concentrations, a

supplied-air respirator may be necessary.[10]

Footwear
Closed-toe shoes are required in laboratory

settings.[11]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route
Immediate Actions

Medical Attention

Inhalation Move to fresh air.
Keep at rest in a comfortable position for breathing.

Skin Contact
Immediately remove all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Ingestion Rinse mouth with water.

Call a POISON CENTER or doctor/physician if you feel unwell.

Consult a physician.

Immediately call an ophthalmologist.

Click to download full resolution via product page

Caption: First aid procedures for 2-propylcyclohexanone exposure.

Fire and Explosion Hazards
2-Propylcyclohexanone is a flammable liquid and vapor.
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Hazard Information

Flammability

Flammable liquid and vapor.[3][5] Vapors are

heavier than air and may travel to a source of

ignition and flash back.[2][10]

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media No limitations of extinguishing agents are given.

Hazardous Combustion Products Carbon oxides.[3]

Firefighting Procedures

Wear self-contained breathing apparatus for

firefighting if necessary.[5] Use water spray to

cool unopened containers.[5]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Spill Detected

Evacuate personnel to a safe area.

Remove all sources of ignition.
(No smoking, flares, sparks, or flames)

Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE).

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

Contain and collect spillage with non-combustible, absorbent material.
(e.g., sand, earth, vermiculite, diatomaceous earth)

Place in a suitable, closed container for disposal according to local regulations.

Clean the affected area.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-propylcyclohexanone.
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Experimental Protocols
While detailed, step-by-step experimental protocols for determining the safety parameters of 2-
propylcyclohexanone are proprietary and not publicly available, the methodologies adhere to

internationally recognized standards. For instance, skin irritation studies are typically conducted

following the OECD Test Guideline 404: Acute Dermal Irritation/Corrosion. This guideline

involves the application of the test substance to the skin of an animal (historically, the albino

rabbit) and observing for signs of erythema and edema over a set period.

Disposal Considerations
Dispose of 2-propylcyclohexanone and its containers in accordance with local, regional, and

national regulations. Do not allow the chemical to enter drains or waterways.[6] Contaminated

packaging should be treated as the product itself.

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a thorough understanding of the Safety Data Sheet (SDS) and proper laboratory

safety training. Always consult the most current SDS for 2-propylcyclohexanone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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